Cas no 3569-20-8 (3-(1H-indol-3-yl)butanoic Acid)

• Product Name: 3-(1H-indol-3-yl)butanoic Acid
• CAS No: 3569-20-8
• Molecular Formula: C₁₂H₁₃NO₂
• Molecular Weight: 203.23712
• MDL: MFCD00081139
• CID: 316454
• PubChem ID: 273800

3-(1H-indol-3-yl)butanoic Acid Properties

Names and Identifiers

• 1H-Indole-3-propanoicacid, b-methyl-
• 3-(1 H -INDOL-3-YL)-BUTYRIC ACID
• 3-(1H-indol-3-yl)butanoic acid
• 3-(1H-indol-3-yl)-butanoic acid
• 3-(1H-indol-3-yl)bytanoic acid
• 3-(3-indolyl)butanoic acid
• 3-(indol-3-yl)butyric acid
• 3-indol-3-ylbutanoic acid
• NSC-119448
• 3-(1 h-indol-3-yl)-butyric acid
• NSC119448
• 3-(1H-Indol-3-yl)-butyricacid
• DTXSID10297929
• EN300-83700
• Indole-3-propionic acid, .beta.-methyl-
• AB01315998-02
• Z275127490
• NCGC00319475-01
• CS-0262774
• MFCD00081139
• 3-(1H-Indol-3-yl)-butyric acid
• 1H-Indole-3-propanoic acid, .beta.-methyl-
• Oprea1_380766
• AKOS000309864
• IKTJMKYSKNYTJM-UHFFFAOYSA-N
• SCHEMBL3656418
• 3569-20-8
• 3-(3-indolyl)butyric acid

• MDL： MFCD00081139
• InChIKey： IKTJMKYSKNYTJM-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H13NO2/c1-8(6-12(14)15)10-7-13-11-5-3-2-4-9(10)11/h2-5,7-8,13H,6H2,1H3,(H,14,15)
• SMILES： CC(CC(=O)O)C1=CNC2=CC=CC=C12

Computed Properties

• Exact Mass: 203.09500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 203.094629
• Heavy Atom Count: 15
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 53.1

Experimental Properties

• LogP: 2.74610
• PSA: 53.09000
• Refractive Index: 1.642
• Boiling Point: 407°Cat760mmHg
• Flash Point: 200°C
• Density: 1.246

3-(1H-indol-3-yl)butanoic Acid Security Information

3-(1H-indol-3-yl)butanoic Acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%